3-(6-Hydroxy-9H-purin-9-yl)propanenitrile
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Description
3-(6-Hydroxy-9H-purin-9-yl)propanenitrile is a chemical compound that belongs to the purine family. Purines are heterocyclic aromatic organic compounds that play crucial roles in biochemistry, particularly as components of nucleotides in DNA and RNA. This compound is characterized by a purine ring structure with a hydroxy group at the 6th position and a propanenitrile group at the 9th position.
Properties
Molecular Formula |
C8H7N5O |
|---|---|
Molecular Weight |
189.17 g/mol |
IUPAC Name |
3-(6-oxo-1H-purin-9-yl)propanenitrile |
InChI |
InChI=1S/C8H7N5O/c9-2-1-3-13-5-12-6-7(13)10-4-11-8(6)14/h4-5H,1,3H2,(H,10,11,14) |
InChI Key |
SHMZEYGIPKZYLH-UHFFFAOYSA-N |
Canonical SMILES |
C1=NC2=C(C(=O)N1)N=CN2CCC#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(6-Hydroxy-9H-purin-9-yl)propanenitrile typically involves the reaction of a purine derivative with a suitable nitrile compound. One common method is the alkylation of 6-hydroxy-9H-purine with 3-bromopropanenitrile under basic conditions. The reaction is usually carried out in an aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) with a base like potassium carbonate (K2CO3) to facilitate the nucleophilic substitution.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. Purification steps such as recrystallization or chromatography may be employed to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
3-(6-Hydroxy-9H-purin-9-yl)propanenitrile can undergo various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to a ketone or carboxylic acid under strong oxidative conditions.
Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).
Substitution: The hydroxy group can participate in nucleophilic substitution reactions, forming ethers or esters.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium.
Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.
Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride (NaH).
Major Products
Oxidation: 3-(6-Oxo-9H-purin-9-yl)propanenitrile or 3-(6-Carboxy-9H-purin-9-yl)propanenitrile.
Reduction: 3-(6-Hydroxy-9H-purin-9-yl)propanamine.
Substitution: 3-(6-Alkoxy-9H-purin-9-yl)propanenitrile or 3-(6-Acyl-9H-purin-9-yl)propanenitrile.
Scientific Research Applications
3-(6-Hydroxy-9H-purin-9-yl)propanenitrile has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex purine derivatives.
Biology: Studied for its potential role in nucleotide analogs and enzyme inhibitors.
Medicine: Investigated for its potential therapeutic effects, particularly in antiviral and anticancer research.
Industry: Utilized in the development of novel materials and pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-(6-Hydroxy-9H-purin-9-yl)propanenitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxy group at the 6th position can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. The nitrile group may also interact with nucleophilic sites in biological molecules, affecting their function. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects.
Comparison with Similar Compounds
Similar Compounds
- 3-(6-Chloro-9H-purin-9-yl)propanenitrile
- 3-(6-Amino-9H-purin-9-yl)propanenitrile
- 3-(6-Methyl-9H-purin-9-yl)propanenitrile
Uniqueness
3-(6-Hydroxy-9H-purin-9-yl)propanenitrile is unique due to the presence of the hydroxy group, which imparts distinct chemical reactivity and biological activity. This functional group allows for specific interactions with enzymes and receptors that are not possible with other similar compounds, such as those with chloro or amino substituents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
